Cas no 651724-25-3 (methyl 2-({(tert-butoxy)carbonylamino}methyl)prop-2-enoate)

• Product Name: methyl 2-({(tert-butoxy)carbonylamino}methyl)prop-2-enoate
• CAS No: 651724-25-3
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• MDL: MFCD24466964
• CID: 404256
• PubChem ID: 11171927
• Update Time: 2025-10-30

methyl 2-({(tert-butoxy)carbonylamino}methyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-,methyl ester
• 2-Propenoicacid,2-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-,methyl
• methyl 2-({(tert-butoxy)carbonylamino}methyl)prop-2-enoate

• MDL： MFCD24466964
• Inchi： 1S/C10H17NO4/c1-7(8(12)14-5)6-11-9(13)15-10(2,3)4/h1,6H2,2-5H3,(H,11,13)
• InChI Key： ZHVJHMQJIJMBLK-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C(CNC(OC(C)(C)C)=O)=C

Additional information on methyl 2-({(tert-butoxy)carbonylamino}methyl)prop-2-enoate

Introduction to Methyl 2-({(tert-butoxy)carbonylamino}methyl)prop-2-enoate (CAS No. 651724-25-3)

Methyl 2-({(tert-butoxy)carbonylamino}methyl)prop-2-enoate, a compound with the chemical formula C₁₁H₁₇O₅, is a significant molecule in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 651724-25-3, has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a tert-butoxy carbonylamino group and a methyl prop-2-enoate moiety makes it a versatile intermediate in synthetic chemistry, particularly in the synthesis of more complex molecules.

The tert-butoxy carbonylamino functionality is a critical feature that enhances the stability and reactivity of the compound. This group is often employed in peptide synthesis and as a protecting group for amino groups, ensuring that reactions proceed without unwanted side products. The methyl prop-2-enoate part contributes to the compound's ability to participate in various organic transformations, including Michael additions and condensation reactions, which are pivotal in constructing more intricate molecular frameworks.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced biological activity. Methyl 2-({(tert-butoxy)carbonylamino}methyl)prop-2-enoate has emerged as a promising candidate in this domain. Its structural motifs are reminiscent of several bioactive molecules, suggesting potential applications in the development of new therapeutic agents. For instance, the tert-butoxy carbonylamino group can be readily converted into other functional groups, such as amides or esters, which are common in drug molecules.

One of the most intriguing aspects of Methyl 2-({(tert-butoxy)carbonylamino}methyl)prop-2-enoate is its role as a building block in the synthesis of complex peptides and proteins. The methyl prop-2-enoate moiety can undergo Michael additions with nucleophiles, allowing for the construction of polypeptide chains with precise control over stereochemistry. This property is particularly valuable in drug design, where the three-dimensional structure of a molecule often dictates its biological activity.

The pharmaceutical industry has been increasingly interested in compounds that can modulate biological pathways by interacting with specific targets. Methyl 2-({(tert-butoxy)carbonylamino}methyl)prop-2-enoate fits well into this category due to its ability to serve as a precursor for more complex molecules. For example, it can be used to synthesize inhibitors targeting enzymes involved in inflammatory pathways or to create novel analogs of known drugs with improved pharmacokinetic properties.

Recent studies have also explored the potential of Methyl 2-({(tert-butoxy)carbonylamino}methyl)prop-2-enoate in materials science and polymer chemistry. Its unique reactivity allows it to participate in polymerization reactions, leading to the formation of novel materials with tailored properties. These materials could find applications in various fields, including biomedicine, where biodegradable polymers are highly sought after for drug delivery systems.

The synthesis of Methyl 2-({(tert-butoxy)carbonylamino}methyl)prop-2-enoate involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the preparation of a suitable precursor, followed by functionalization at multiple positions to introduce the desired groups. The use of tert-butoxy carbonylamino protecting groups ensures that reactive sites are selectively modified without affecting other parts of the molecule.

In conclusion, Methyl 2-({(tert-butoxy)carbonylamino}methyl)prop-2-enoate (CAS No. 651724-25-3) is a versatile compound with significant potential in pharmaceutical and materials science applications. Its unique structural features make it an invaluable intermediate in synthetic chemistry, enabling the construction of complex molecules with tailored properties. As research continues to uncover new ways to utilize this compound, its importance is likely to grow even further.